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Compound of Interest

Compound Name: R0O2959 monohydrochloride

Cat. No.: B3182163

A Comparative Analysis of RO2959
Monohydrochloride's Selectivity Across Orai
Isoforms

This guide provides a detailed comparison of the selectivity profile of RO2959
monohydrochloride, a potent inhibitor of Calcium Release-Activated Calcium (CRAC)
channels, across the three human Orai isoforms: Orail, Orai2, and Orai3. The information is
intended for researchers, scientists, and professionals in drug development investigating store-
operated calcium entry (SOCE) and its modulation.

Quantitative Selectivity Profile

R0O2959 monohydrochloride demonstrates notable selectivity for the Orail isoform over other
isoforms. Experimental data, primarily derived from electrophysiological and calcium imaging
studies, has quantified the inhibitory potency (IC50) of RO2959 against Orail and Orai3. While
direct IC50 values for Orai2 are less commonly reported, studies indicate that RO2959 inhibits
Orai2-mediated currents to a lesser extent than Orail.[1]

The table below summarizes the known IC50 values for RO2959 against different Orai isoforms
and related cellular processes.
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Target IC50 Value (nM) Cell System/Assay

CHO cells stably expressing

Orail 2 human Orail and STIM1
Orai3 530 Not specified

CRAC Channels (general) 402 Not specified

SOCE in CD4+ T lymphocytes 265 Human primary CD4+ T cells

Data sourced from MedchemExpress.[2]

This data clearly indicates that RO2959 is significantly more potent at inhibiting Orail-mediated
calcium entry compared to Orai3, with a selectivity ratio (IC50 Orai3 / IC50 Orail) of
approximately 21-fold. This makes RO2959 a valuable tool for selectively targeting Orail in
research settings.[1][2]

Signaling Pathway and Experimental Workflow

To understand how the selectivity of RO2959 is determined, it is essential to visualize both the
signaling pathway it modulates and the experimental workflow used for its characterization.
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Caption: Store-Operated Calcium Entry (SOCE) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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